A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

Microwave-assisted cloud point extraction (CPE) of platinum group elements (PGEs) and Au in solutions containing aqua regia using 2-mercaptobenzothiazole (2-MBT) was studied. For comparison, the extractions were also performed in hydrochloric acid and nitric acid solutions. A previously published CPE method, employing 2-MBT in hydrochloric acid solutions, was used as a reference method in order to investigate the effect of added nitric acid on the recoveries of Ru, Rh, Pd, Ir, Pt and Au. The results indicated that the presence of nitric acid did not cause problems to the cloud point phenomenon, but had an effect on the complexation processes of 2-MBT, thus leading to low recoveries. Therefore, a novel approach of adding sulphamic acid to enhance the extraction efficiencies of the PGEs and Au in the CPE performed in solutions containing aqua regia was investigated. A clear increase in the recoveries of PGEs and Au in solutions containing aqua regia or nitric acid was observed when sulphamic acid was used. The recoveries for Ru, Rh, Pd, Pt and Au obtained in optimized conditions were between 80 and 100%. However, the recoveries of Ir remained below 40%. The accuracy of the developed method was evaluated by analysing a certified reference material NIST SRM 2557 (used automotive catalyst).

Bambuterol was subjected to forced degradation studies as per International Conference on Harmonization (ICH) guidelines. Bambuterol was stable in thermal degradation conditions while it was found to be labile in acidic, basic, neutral, oxidative and photolytic stress conditions. In all, 12 degradation products (DP) were formed. Four degradation products were generated in both the acid and the neutral hydrolysis studies (DP-1, DP-3, DP-4 and DP-11). Five degradation products (DP-3, DP-4, DP-6, DP-8 and DP-11) were formed in the base hydrolysis study. Oxidative conditions gave six degradation products (DP-2, DP-4, DP-5, DP-7, DP-9 and DP-11). The photolytic study also resulted in six degradation products (DP-2, DP-4, DP-5, DP-8, DP-10 and DP-12). The major degradation products (DP-1, DP-3, DP-4, DP-9) were isolated with semi-preparative high pressure liquid chromatography (SP-HPLC) and characterized using 1D (1H NMR, 13C NMR, DEPT) and 2D-NMR studies (COSY). Characterization of the degradation products formed in extremely small quantities was carried out using LCMS-QTOF and MS/MS fragmentation studies.

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A promising application of paper microfluidics is the translation of gold-standard multi-step laboratory tests to a disposable paper-based format for decentralized diagnostic or therapeutic testing. This often entails conversion of bench-top processing of macro-volume samples to the processing of micro-volume samples within a porous matrix, and requires detailed characterization of fluid and reagent interactions within the porous material(s) of the device. The current study focuses on rational device design through the characterization of fluid and reagent interactions in polysulfone and glass fiber substrates for multi-step sample processing. Specifically, we demonstrate how the characterization of fluidic compatibility between substrates, chemical compatibility between reagents and substrates, sample pH, and sample transport can be used to inform device design in the context of a two-reaction detection scheme for phenylalanine in porous materials. Finally, we demonstrate detection of phenylalanine from human whole blood, and discuss the multiple strengths of the current design over a previous version.

The dried root of Ardisia gigantifolia Stapf. (RAG) is mainly used as a Chinese folk medicine. A clear understanding of its major components is very important in their rational clinical use and pharmacological research. To find more of the major components in RAG, a high performance liquid chromatography coupled to electrospray ionization and quadrupole time-of-flight-mass spectrometry method (HPLC-ESI-QTOF-MS/MS) was proposed. The components were characterised based on their accurate mass and MS/MS data provided by the QTOF-MS as well as by comparison with information from the literature. In this study, 27 phytochemical components were tentatively characterised. Notably, out of the 27 components, 8 triterpenoid saponins are new and their chemical structures have been proposed for the first time in RAG. These results showed that the HPLC-ESI-QTOF-MS/MS method was a powerful tool for a comprehensive research of RAG, which could provide a meaningful basis for further quality control and pharmacological as well as toxicological research studies.

The characterization by means of Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy and Gas Chromatography-Mass Spectrometry of the binding medium present in eight samples of Roman wall paintings coming from three archaeological sites in Spain and a sample of a Roman-Egyptian mummy portrait on wood showed strong evidence that the medium in all the studied samples was composed of beeswax and soap. These results suggest for the first time that Roman artists used in wall and easel paintings a water soluble encaustic paint of beeswax and soap. Experimental studies with a wax-and-soap technique showed that this painting technique allows reproduction of the physical characteristics of many Roman-Egyptian encaustic mummy portraits with greater accuracy than the hot wax encaustic paint and the alkali-treated encaustic paint often considered to be the painting techniques used in these portraits. Wax-and-soap encaustic also showed greater accuracy in reproducing the physical characteristics of Roman wall paintings than the fresco painting technique, generally thought to be the technique used to execute such paintings. This study suggests that wax-and-soap encaustic could be a common painting technique among Roman artists, and its composition could correspond to a lost ancient encaustic formulation searched for the last five centuries by many artists and researchers dissatisfied with the former reconstructions of the ancient encaustic painting technique.